Cas no 2548982-56-3 (6-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-7-methyl-7H-purine)

• Product Name: 6-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-7-methyl-7H-purine
• CAS No: 2548982-56-3
• MF: C₁₇H₂₀N₈
• MW: 336.39430141449
• CID: 5310813
• PubChem ID: 154853624
• Update Time: 2025-07-17

6-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-7-methyl-7H-purine Chemical and Physical Properties

Names and Identifiers

• F6792-2118
• 6-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-7-methyl-7H-purine
• AKOS040731103
• 2548982-56-3

• Inchi： 1S/C17H20N8/c1-23-11-22-15-14(23)17(21-10-19-15)25-7-5-24(6-8-25)16-12-3-2-4-13(12)18-9-20-16/h9-11H,2-8H2,1H3
• InChI Key： OHUWUTMTDISFKS-UHFFFAOYSA-N
• SMILES： N1(C2C3=C(CCC3)N=CN=2)CCN(C2=C3C(=NC=N2)N=CN3C)CC1

Computed Properties

• Exact Mass: 336.18109267g/mol
• Monoisotopic Mass: 336.18109267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.9Ų

Additional information on 6-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-7-methyl-7H-purine

Exploring the Potential of 6-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-7-methyl-7H-purine (CAS 2548982-56-3) in Modern Therapeutics

The compound 6-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-7-methyl-7H-purine (CAS 2548982-56-3) has garnered significant attention in pharmaceutical research due to its unique molecular structure and potential therapeutic applications. This heterocyclic molecule combines a cyclopenta[d]pyrimidine core with a purine derivative, creating a scaffold that interacts with various biological targets. Researchers are particularly interested in its role as a kinase inhibitor, with studies suggesting its efficacy in modulating cellular signaling pathways implicated in inflammation and proliferative disorders.

Recent advancements in small-molecule drug discovery have highlighted the importance of compounds like CAS 2548982-56-3, which exhibit selective binding affinity. The piperazine linker in its structure enhances solubility and bioavailability, addressing a common challenge in drug development. Computational modeling studies indicate that this compound may interact with ATP-binding sites of specific kinases, making it a candidate for targeted therapies. Its 7-methyl-7H-purine moiety further contributes to metabolic stability, a critical factor in optimizing pharmacokinetic profiles.

The growing interest in precision medicine has fueled investigations into 6-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-7-methyl-7H-purine as a potential modulator of disease-associated proteins. Literature reviews reveal its structural similarity to known signal transduction inhibitors, sparking discussions about repurposing strategies. Notably, its cyclopenta[d]pyrimidine component shares features with clinically validated scaffolds, suggesting possible applications in autoimmune or neurodegenerative conditions where kinase dysregulation plays a role.

From a synthetic chemistry perspective, the preparation of CAS 2548982-56-3 involves innovative cross-coupling reactions to assemble its complex architecture. Patent analyses demonstrate that modifications at the piperazin-1-yl position can fine-tune selectivity, offering opportunities for structure-activity relationship (SAR) optimization. This adaptability makes the compound valuable for medicinal chemistry campaigns aiming to develop next-generation therapeutics with improved target engagement and reduced off-target effects.

Ongoing research explores the compound's potential in addressing drug resistance challenges, particularly in oncology applications. Its ability to potentially bypass common resistance mechanisms associated with kinase inhibitors has become a focus area. Additionally, the 7-methylpurine segment may contribute to enhanced blood-brain barrier penetration, expanding possible applications to central nervous system disorders—a hot topic in current neuropharmacology discussions.

Quality control studies emphasize the importance of advanced analytical techniques for characterizing 6-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-7-methyl-7H-purine, given its structural complexity. High-performance liquid chromatography (HPLC) and mass spectrometry methods have been developed to ensure batch-to-batch consistency, crucial for preclinical evaluation. These methodologies align with industry demands for rigorous pharmaceutical analysis standards in novel compound development.

As the scientific community continues to investigate CAS 2548982-56-3, its potential as a lead compound becomes increasingly apparent. The intersection of its heterocyclic chemistry features with contemporary drug design principles positions it as a molecule of interest for academic and industrial research teams alike. Future directions may include exploration of its polypharmacology effects and combination therapy potential, reflecting the evolving paradigm of multi-target drug development strategies.